Cas no 2056-21-5 (N,N'-bis(2-chlorobenzyl)hexane-1,6-diaminium dichloride)

• Product Name: N,N'-bis(2-chlorobenzyl)hexane-1,6-diaminium dichloride
• CAS No: 2056-21-5
• MF: C₂₀H₂₈Cl₄N₂
• MW: 438.261721611023
• CID: 1394680
• PubChem ID: 16339
• Update Time: 2025-04-20

N,N'-bis(2-chlorobenzyl)hexane-1,6-diaminium dichloride Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(2-chlorobenzyl)hexane-1,6-diaminium dichloride
• 1,6-Hexanediamine, N,N'-bis(o-chlorobenzyl)-, dihydrochloride
• (2-chlorophenyl)methyl-[6-[(2-chlorophenyl)methylazaniumyl]hexyl]azanium,dichloride
• N,N'-Bis(o-chlorobenzyl)hexamethylenediamine dihydrochloride
• Benzylamine, N,N'-hexamethylenebis(2-chloro-, dihydrochloride
• 2056-21-5
• N,N'-Hexamethylenebis(2-chlorobenzylamine) dihydrochloride
• HEXAMETHYLENEDIAMINE, N,N'-BIS(o-CHLOROBENZYL)-, DIHYDROCHLORIDE

• Inchi： 1S/C20H26Cl2N2.2ClH/c21-19-11-5-3-9-17(19)15-23-13-7-1-2-8-14-24-16-18-10-4-6-12-20(18)22;;/h3-6,9-12,23-24H,1-2,7-8,13-16H2;2*1H
• InChI Key： YMCXHQCNURJAPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C[NH2+]CCCCCC[NH2+]CC1C=CC=CC=1Cl.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 407.8818
• Monoisotopic Mass: 436.100660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 284
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 28.2